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Compound of Interest
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Cat. No.: B045463 Get Quote

Introduction

In the field of multi-step organic synthesis, particularly in pharmaceutical and natural product

development, the selective protection and deprotection of functional groups is a critical

strategy. The ethoxymethyl (EOM) ether serves as a robust protecting group for alcohols. It is

an acetal-type protecting group, valued for its stability across a wide range of reaction

conditions, including strongly basic and organometallic environments.[1] The EOM group is

readily introduced using ethoxymethyl chloride (EOM-Cl) and can be efficiently removed under

acidic conditions.[1] These application notes provide detailed protocols for the

ethoxymethylation of primary and secondary alcohols and their subsequent deprotection.

General Reaction Scheme for Ethoxymethylation

The hydroxyl group of an alcohol is converted to an ethoxymethyl ether using ethoxymethyl

chloride in the presence of a non-nucleophilic base.
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Dissolve Alcohol in Anhydrous DCM

Add DIPEA and Cool to 0 °C

Slowly Add EOM-Cl

Stir at Room Temperature (Monitor by TLC)

Quench with Saturated NaHCO₃

Separate Layers and Extract Aqueous Phase

Combine Organic Layers, Wash with Brine, Dry over Na₂SO₄

Filter and Concentrate

Purify by Column Chromatography

Pure EOM-Protected Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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